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Compound of Interest

Compound Name: Fmoc-Asp(OtBu)-OH

Cat. No.: B557532 Get Quote

An In-depth Technical Guide to the Chemical Properties and Applications of Fmoc-Asp(OtBu)-
OH

Introduction
N-α-Fmoc-L-aspartic acid β-tert-butyl ester, commonly abbreviated as Fmoc-Asp(OtBu)-OH, is

a pivotal building block in modern peptide chemistry, particularly in solid-phase peptide

synthesis (SPPS).[1][2] Its unique bifunctional nature, with a temporarily protected α-amino

group (Fmoc) and a permanently protected side-chain carboxyl group (tert-butyl ester), allows

for the precise and sequential assembly of amino acids into complex peptide chains. This guide

provides a comprehensive overview of the chemical properties, stability, and standard

experimental protocols for Fmoc-Asp(OtBu)-OH, tailored for researchers and professionals in

drug development and chemical synthesis.

Core Chemical and Physical Properties
Fmoc-Asp(OtBu)-OH is a white to off-white crystalline powder.[3][4] It is stable under normal

storage conditions but requires careful handling to prevent degradation.[4] The key physical

and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties
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Property Value References

IUPAC Name

(2S)-2-(9H-fluoren-9-

ylmethoxycarbonylamino)-4-

[(2-methylpropan-2-yl)oxy]-4-

oxobutanoic acid

[5][6]

Synonyms

Fmoc-L-Asp(OtBu)-OH, 4-tert-

Butyl N-(fluoren-9-

ylmethoxycarbonyl)-L-

aspartate

[7]

CAS Number 71989-14-5 [3]

Molecular Formula C₂₃H₂₅NO₆ [3]

Molecular Weight 411.45 g/mol [3][7]

Appearance
White to light yellow crystal

powder
[4]

Melting Point 148-150 °C (decomposes) [3][8]

Optical Rotation
[α]20/D −24±2°, c = 1% in

DMF
[8]

Density 1.251 g/cm³ [4]

Table 2: Solubility Data
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Solvent Solubility References

DMSO
200 mg/mL (486.09 mM);

requires ultrasonic assistance
[7]

DMF Soluble [8]

Dichloromethane (DCM) Soluble [3]

Chloroform Soluble [3]

Ethyl Acetate Soluble [3]

Acetone Soluble [3]

Water Slightly soluble [3]

Chemical Structure and Reactivity
The structure of Fmoc-Asp(OtBu)-OH is central to its function in peptide synthesis. The

fluorenylmethoxycarbonyl (Fmoc) group is a base-labile protecting group for the α-amine, while

the tert-butyl (OtBu) ester protects the side-chain carboxylic acid and is acid-labile. This

orthogonality is fundamental to Fmoc-based SPPS.

Caption: Structure of Fmoc-Asp(OtBu)-OH with key functional groups highlighted.

Stability and Storage
Proper storage is critical to maintain the integrity of Fmoc-Asp(OtBu)-OH. For long-term

storage, it is recommended to keep the solid compound at 2-8°C.[4][8] Some suppliers

recommend -20°C for optimal preservation.[6][7] The primary degradation pathway is the

formation of aspartimide, an intramolecular cyclization that is particularly accelerated under

basic conditions.[9] Therefore, exposure to bases should be minimized during storage and

handling. Stock solutions in solvents like DMSO should be stored at -20°C or -80°C and used

within one to six months.[7]

Experimental Protocols and Applications in SPPS
Fmoc-Asp(OtBu)-OH is a standard reagent for incorporating aspartic acid residues into a

peptide sequence using Fmoc solid-phase peptide synthesis.[3][8]
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General Workflow in Fmoc-SPPS
The use of Fmoc-Asp(OtBu)-OH follows the standard cycle of Fmoc-SPPS, which involves the

iterative deprotection of the N-terminal Fmoc group and coupling of the next Fmoc-protected

amino acid.

Start: Resin with
free N-terminal amine

Step 1: Coupling
Add Fmoc-Asp(OtBu)-OH

+ coupling reagents (e.g., HCTU, DIPEA)

Wash Resin (DMF)

Step 2: Fmoc Deprotection
Treat with 20% piperidine in DMF

Wash Resin (DMF)

Ready for next
amino acid coupling

Repeat for
next residue

Final Cleavage
and Deprotection

Click to download full resolution via product page
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Caption: Standard workflow for incorporating Fmoc-Asp(OtBu)-OH in Fmoc-SPPS.

Protocol for Fmoc Group Deprotection
The removal of the Fmoc group is a critical step to expose the α-amine for the subsequent

coupling reaction.

Reagents:

Deprotection Solution: 20% (v/v) piperidine in high-purity N,N-Dimethylformamide (DMF).

[10][11]

DMF for washing.

Methodology:

Swell the peptide-resin in DMF.

Drain the solvent.

Add the deprotection solution to the resin and agitate for 3-5 minutes at room temperature.

[10]

Drain the solution.

Repeat the treatment with the deprotection solution for an additional 5-10 minutes to

ensure complete removal.[10][12]

Drain the solution and wash the resin thoroughly with DMF (5-7 times) to remove

piperidine and the dibenzofulvene-piperidine adduct.[10]

(Optional) Perform a Kaiser test to confirm the presence of a free primary amine.[10]

Protocol for Final Cleavage and OtBu Deprotection
The final step in SPPS is the cleavage of the peptide from the solid support and the

simultaneous removal of all side-chain protecting groups, including the OtBu group from

aspartic acid residues.
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Reagents (Cleavage Cocktail): The composition of the cleavage cocktail depends on the

peptide sequence. A standard cocktail (Reagent K) is often used.[13][14]

Trifluoroacetic Acid (TFA): 82.5%

Phenol: 5%

Water: 5%

Thioanisole: 5%

1,2-Ethanedithiol (EDT): 2.5%

Caution: Prepare the cocktail fresh in a well-ventilated fume hood.

Methodology:

Wash the fully assembled peptide-resin with dichloromethane (DCM) and dry it under a

vacuum.

Add the freshly prepared cleavage cocktail to the dry resin (typically 10 mL per gram of

resin).

Gently agitate the mixture at room temperature for 1.5 to 2 hours.[13] The OtBu group is

cleaved by the strong acid (TFA), forming a stable tert-butyl cation, which is scavenged by

reagents like triisopropylsilane (TIS) or thioanisole to prevent side reactions.[15][16]

Filter the resin and collect the filtrate containing the cleaved peptide.

Wash the resin 2-3 times with a small volume of fresh TFA to ensure complete recovery.

Combine the filtrates and precipitate the crude peptide by adding it dropwise to a 10-fold

volume of cold diethyl ether.[13]

Isolate the precipitated peptide via centrifugation, decant the ether, and wash the pellet

with cold ether.
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Dry the crude peptide under a vacuum. The peptide can then be purified using techniques

like reverse-phase HPLC.

Conclusion
Fmoc-Asp(OtBu)-OH is an indispensable tool in peptide synthesis, offering a robust and

reliable method for introducing aspartic acid residues. Its well-defined chemical properties and

the orthogonal protection strategy enable the synthesis of complex peptides with high fidelity. A

thorough understanding of its stability, solubility, and the specific protocols for its use is

essential for achieving high yields and purity in peptide manufacturing and research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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